Cas no 76028-81-4 (Iodonium, bis[3-(ethoxycarbonyl)phenyl]-, bromide)

• Product Name: Iodonium, bis[3-(ethoxycarbonyl)phenyl]-, bromide
• CAS No: 76028-81-4
• MF: C₁₈H₁₈BrIO₄
• MW: 505.141597270966
• CID: 538577
• PubChem ID: 20249484
• Update Time: 2025-04-19

Iodonium, bis[3-(ethoxycarbonyl)phenyl]-, bromide Chemical and Physical Properties

Names and Identifiers

• Iodonium, bis[3-(ethoxycarbonyl)phenyl]-, bromide
• bis(3-ethoxycarbonylphenyl)iodanium,bromide
• 76028-81-4
• Bis[3-(ethoxycarbonyl)phenyl]iodanium bromide
• SCHEMBL10854705
• DTXSID40604107

• Inchi： 1S/C18H18IO4.BrH/c1-3-22-17(20)13-7-5-9-15(11-13)19-16-10-6-8-14(12-16)18(21)23-4-2;/h5-12H,3-4H2,1-2H3;1H/q+1;/p-1
• InChI Key： SLSFBBWAUFEUET-UHFFFAOYSA-M
• SMILES： [I+](C1=CC=CC(C(=O)OCC)=C1)C1=CC=CC(C(=O)OCC)=C1.[Br-]

Computed Properties

• Exact Mass: 485.8019
• Monoisotopic Mass: 503.94332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 363
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters